(Z)-ethyl 2-(2-((1-methyl-1H-pyrazole-3-carbonyl)imino)-6-(methylthio)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[2-(1-methylpyrazole-3-carbonyl)imino-6-methylsulfanyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C17H18N4O3S2/c1-4-24-15(22)10-21-13-6-5-11(25-3)9-14(13)26-17(21)18-16(23)12-7-8-20(2)19-12/h5-9H,4,10H2,1-3H3
• InChI Key: BGUJJLWCDGSBPE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)SC)SC1=NC(=O)C3=NN(C=C3)C
• Molecular Formula: C17H18N4O3S2
• Molecular Weight: 390.5 g/mol

Description

The compound is a complex organic molecule that includes a pyrazole ring, a benzo[d]thiazol ring, and an acetate group. Pyrazoles are an important class of heterocyclic compounds, widely found in pharmaceuticals and bioactive natural products.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Some general properties of pyrazoles include their solid form and their potential to cause skin irritation, serious eye irritation, and respiratory irritation.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound has been involved in the synthesis of various heterocyclic compounds. For instance, Mohamed (2014) and (2021) described its use in creating ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives through interactions with different arylidinemalononitrile derivatives (Mohamed, 2014) (Mohamed, 2021).

Antitumor Activities

• Mohareb and Gamaan (2018) utilized a similar compound, ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate, in synthesizing various derivatives with antitumor activities against breast adenocarcinoma, non-small cell lung cancer, and CNS cancer cell lines (Mohareb & Gamaan, 2018).

Novel Compound Synthesis

• Nassiri and Milani (2020) reported the synthesis of novel compounds from ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate, showcasing the versatility of this compound class in creating diverse chemical structures (Nassiri & Milani, 2020).

Cytotoxicity Studies

• Hegazi et al. (2010) discussed the cytotoxic properties of various synthesized compounds using benzo[d]imidazole and related structures, indicating potential applications in cancer research (Hegazi et al., 2010).

Antibacterial and Antifungal Activities

• Asif et al. (2021) synthesized derivatives from ethyl 2-(1H-pyrazol-1-yl)acetate, demonstrating antimicrobial activities against various pathogenic bacteria, highlighting the compound's potential in developing new antibacterial agents (Asif et al., 2021).

Biological Activity Studies

• Uma et al. (2017) explored the biological activity of derivatives synthesized from related compounds, indicating the potential for discovering new therapeutic agents (Uma et al., 2017).

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. Based on the components of the compound, it may cause skin irritation, serious eye irritation, and respiratory irritation. Therefore, protective gloves, clothing, and eye/face protection should be worn when handling this compound.

Future Directions

The future directions for research on this compound would depend on its potential applications. Given the prevalence of pyrazoles in pharmaceuticals and bioactive natural products, it’s possible that this compound could have interesting biological activities that could be explored in future research.